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Compound of Interest

Compound Name: O-Desmethyl Carvedilol-d5

Cat. No.: B586321

Introduction

Carvedilol is a non-selective beta- and alpha-1 adrenergic receptor antagonist widely used in
the treatment of hypertension and congestive heart failure. The analysis of carvedilol and its
metabolites, such as 4'-hydroxyphenyl carvedilol (4-OH carvedilol), in biological matrices is
crucial for pharmacokinetic and bioequivalence studies. Solid-phase extraction (SPE) is a
robust and selective sample preparation technique that effectively removes endogenous
interferences from plasma samples, leading to cleaner extracts and improved analytical
sensitivity and accuracy. This application note provides a detailed protocol for the solid-phase
extraction of carvedilol and its primary active metabolite, 4'-hydroxyphenyl carvedilol, from
human plasma prior to analysis by liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

Methodology

A mixed-mode cation exchange (MCX) SPE protocol is employed for the extraction of carvedilol
and its metabolites. This method leverages the basic nature of the analytes to achieve high
recovery and specificity. The subsequent analysis by LC-MS/MS allows for sensitive and
selective quantification.

Data Presentation
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The following table summarizes the quantitative data from a validated bioanalytical method for
the determination of carvedilol and 4-OH carvedilol in human plasma using solid-phase

extraction.
Linearity
Analyte LLOQ (ng/mL) Recovery (%) Reference
Range (ng/mL)
Carvedilol 0.5-100 0.5 78.90 [1][2]
4-OH Carvedilol 0.3 -40 0.3 83.25 [1][2]
Carvedilol 0.05-50 0.05 94 -99 [3]

4'-hydroxyphenyl
Y ) ypheny 0.01-10 0.01 94 - 99 [3]
carvedilol

Experimental Workflow

The following diagram illustrates the solid-phase extraction workflow for carvedilol and its
metabolites from human plasma.
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Sample Pre-treatment

200 pL Human Plasma

'

Add 25 pL Internal Standard
(Abacavir)

l

Add 100 pL 0.1 N HCI

l

Solid-Phase Extraction (Oasis MCX)

1. Condition:
2 mL Methanol

'

2. Equilibrate:

Vortex Mix

2 mL Milli-Q Water

'

3. Load:
Pre-treated Plasma Sample

Y
4. Wash:

1mLO.

1 NHCI

A

/

5. Wash:
1 mL Milli-Q Water

'

6. Elute:
2 mL 2% Ammonia in Methanol

Post-Egtraction

Evaporate to Dryness
(Nitrogen Stream, 50°C)

'

Reconstitute in Mobile Phase

Analyze by LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b586321?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/analysis-of-carvedilol-and-its-metabolite-in-human-plasma-48z9f5089j.pdf
https://www.researchgate.net/publication/345709609_Analysis_of_Carvedilol_and_Its_Metabolite_in_Human_Plasma_Using_Liquid_Chromatography_Coupled_with_Tandem_Mass_Spectrometry
https://pubmed.ncbi.nlm.nih.gov/23483571/
https://pubmed.ncbi.nlm.nih.gov/23483571/
https://pubmed.ncbi.nlm.nih.gov/23483571/
https://www.benchchem.com/product/b586321#solid-phase-extraction-of-carvedilol-and-metabolites
https://www.benchchem.com/product/b586321#solid-phase-extraction-of-carvedilol-and-metabolites
https://www.benchchem.com/product/b586321#solid-phase-extraction-of-carvedilol-and-metabolites
https://www.benchchem.com/product/b586321#solid-phase-extraction-of-carvedilol-and-metabolites
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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